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Compound of Interest

Compound Name: Cy7 dise(diso3)

Cat. No.: B3302398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the quantum yield of the near-infrared

(NIR) fluorescent dye Cy7, with a specific focus on its sulfonated forms, such as Cy7
dise(diso3). This document details its photophysical properties, experimental protocols for

quantum yield determination, and its applications in biomedical research and drug

development.

Core Concepts: Fluorescence Quantum Yield
The fluorescence quantum yield (Φ) is a critical parameter for any fluorophore, representing the

efficiency of the fluorescence process. It is defined as the ratio of the number of photons

emitted to the number of photons absorbed.

Φ = (Number of Photons Emitted) / (Number of Photons Absorbed)

A higher quantum yield indicates a brighter fluorophore, which is crucial for applications

requiring high sensitivity, such as in vivo imaging and low-concentration analyte detection. The

quantum yield of cyanine dyes can be highly dependent on their molecular environment,

including solvent viscosity, binding to biomolecules, and the presence of quenchers.[1]

Quantitative Data: Photophysical Properties of Cy7
and its Derivatives
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Cy7 is a heptamethine cyanine dye known for its absorption and emission in the near-infrared

spectrum, a region where biological tissues exhibit minimal autofluorescence and light

absorption, allowing for deep tissue imaging.[2] The "dise(diso3)" nomenclature refers to a

disulfonated version of the Cy7 dye. Sulfonation significantly increases the water solubility of

the dye, which is advantageous for biological applications, and can also improve its

photophysical properties.[3]

While specific data for a dye named "Cy7 dise(diso3)" is not prevalent in the literature, the

properties of "Sulfo-Cy7" are well-documented and considered analogous. Several suppliers

report that sulfonated Cy7 derivatives feature an enhanced quantum yield compared to the

parent dye.[4][5][6]

The table below summarizes the key quantitative data for Cy7 and its sulfonated form.

Property Cy7 (General) Sulfo-Cy7 Units Notes

Quantum Yield

(Φ)
0.3[7][8] > 0.3 -

Sulfonation is

reported to

increase the

quantum yield by

up to 20% over

the parent

structure.[4][5]

Absorption Max

(λabs)
~750[3][8] ~750[2] nm

In aqueous

buffers like PBS.

Emission Max

(λem)
~764 - 773[3][8] ~773[2] nm

In aqueous

buffers like PBS.

Molar Extinction

Coefficient (ε)

199,000 -

240,600[8][9]
~240,600[9] M⁻¹cm⁻¹

Indicates strong

light-absorbing

capability.

Stokes Shift ~14 - 23 ~23[2] nm

The difference

between

absorption and

emission

maxima.
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Experimental Protocol: Relative Quantum Yield
Measurement
The most common method for determining the fluorescence quantum yield is the comparative

method, which involves using a well-characterized standard with a known quantum yield.

Principle
The quantum yield of an unknown sample (x) is calculated relative to a standard (st) by

measuring their respective integrated fluorescence intensities and absorbances. The governing

equation is:

Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

Where:

Φ is the fluorescence quantum yield.

Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

η is the refractive index of the solvent.

When the same solvent is used for both the sample and the standard, the refractive index term

(ηₓ²/ηₛₜ²) cancels out.

Materials and Equipment
Fluorophore Standard: A well-characterized dye with a known quantum yield in the same

spectral region as Cy7 (e.g., Alexa Fluor 750, QY = 0.12 in PBS).

Test Sample: Cy7 dise(diso3) dye.

Solvent: Phosphate-buffered saline (PBS) or another appropriate aqueous buffer.

Spectrophotometer (UV-Vis): To measure absorbance.

Spectrofluorometer: To measure fluorescence emission spectra.
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Cuvettes: 10 mm path length quartz cuvettes.

Methodology
Preparation of Stock Solutions: Prepare stock solutions of the standard dye and the Cy7
dise(diso3) test sample in the chosen solvent.

Preparation of Dilutions: From the stock solutions, prepare a series of five dilutions for both

the standard and the test sample. The concentrations should be chosen such that the

absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter

effects.

Absorbance Measurement:

Set the spectrophotometer to the excitation wavelength of the standard.

Record the absorbance of the solvent blank and all five dilutions of the standard.

Repeat the process for the Cy7 test sample at its excitation wavelength (~750 nm).

Fluorescence Measurement:

Set the spectrofluorometer with the excitation wavelength used for the absorbance

measurements. Set the emission slit width to capture the full emission spectrum.

Record the fluorescence emission spectrum for the solvent blank and all five dilutions of

the standard and the test sample. Ensure that the experimental conditions (e.g.,

excitation/emission slit widths, detector gain) are identical for all measurements within a

series.

Data Analysis:

Correct each fluorescence spectrum by subtracting the solvent blank's spectrum.

Calculate the integrated fluorescence intensity (the area under the curve) for each

corrected spectrum.
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For both the standard and the test sample, plot the integrated fluorescence intensity

versus absorbance.

Perform a linear regression for each data set to obtain the slope (gradient, Grad). The plot

should be linear, confirming the absence of concentration-dependent quenching.

Calculate the quantum yield of the Cy7 dise(diso3) sample using the equation from

section 3.1.

Visualizations: Workflows and Applications
Cy7 dyes are instrumental in preclinical research, particularly for in vivo imaging, due to their

favorable spectral properties.

In Vivo Imaging Workflow
The following diagram illustrates a typical experimental workflow for using a Cy7-labeled

antibody for tumor targeting and imaging in a live animal model.

Caption: Workflow for in vivo tumor imaging using a Cy7-labeled antibody.

Advantages of NIR Dyes in Biological Imaging
This diagram outlines the logical relationships that make NIR dyes like Cy7 superior for in vivo

applications.

Caption: Rationale for using NIR fluorescent dyes in biological imaging.

Conclusion
Cy7 dise(diso3) and related sulfonated Cy7 dyes are powerful tools for researchers in drug

development and life sciences. Their high quantum yield, strong molar absorptivity, and

emission in the near-infrared window enable sensitive and deep-tissue imaging that is not

achievable with visible-light fluorophores. Understanding and accurately measuring the

quantum yield is essential for the quantitative application of these dyes in preclinical and

biological studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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